Cas no 149597-17-1 (Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate)
149597-17-1 structure
Product Name:Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate
CAS No:149597-17-1
MF:C6H5Br2F3O2
MW:325.905911207199
MDL:MFCD34603829
CID:2778598
PubChem ID:15655263
Update Time:2025-09-25
Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3,3-dibromo-2-(trifluoromethyl)acrylate
- 2-Propenoic acid, 3,3-dibromo-2-(trifluoromethyl)-, ethyl ester
- Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate
- 149597-17-1
- DTXCID10527172
- DTXSID90576401
- VJKXYMSGLQPDNI-UHFFFAOYSA-N
-
- MDL: MFCD34603829
- Inchi: 1S/C6H5Br2F3O2/c1-2-13-5(12)3(4(7)8)6(9,10)11/h2H2,1H3
- InChI Key: VJKXYMSGLQPDNI-UHFFFAOYSA-N
- SMILES: Br/C(=C(\C(=O)OCC)/C(F)(F)F)/Br
Computed Properties
- Exact Mass: 325.85879Da
- Monoisotopic Mass: 323.86084Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3Ų
Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1199239-25g |
ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate |
149597-17-1 | 95% | 25g |
$1780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1199239-25g |
ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate |
149597-17-1 | 95% | 25g |
$1780 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1199239-25g |
ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate |
149597-17-1 | 95% | 25g |
$1780 | 2025-02-27 |
Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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